Cas no 1261771-84-9 (4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile)

• Product Name: 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile
• CAS No: 1261771-84-9
• MF: C₁₅H₈F₆N₂
• MW: 330.227844238281
• CID: 4791792
• Update Time: 2025-06-29

4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C15H8F6N2/c16-14(17,18)11-4-2-1-3-9(11)13-10(5-7-22)12(6-8-23-13)15(19,20)21/h1-4,6,8H,5H2
• InChI Key： SKUFDCNMQARIJX-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C2C=CC=CC=2C(F)(F)F)C=1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 449
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7

Additional information on 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile: A Comprehensive Overview

The compound 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261771-84-9) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with trifluoromethyl groups and an acetonitrile moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving advanced catalytic systems and precise control of reaction conditions. Researchers have explored various synthetic pathways, including Suzuki coupling reactions and nucleophilic substitutions, to optimize the production of 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile. These methods not only enhance yield but also ensure high purity, which is critical for its application in sensitive areas such as drug discovery.

The structural integrity of this compound is further highlighted by its stability under various environmental conditions. Studies have shown that the trifluoromethyl groups significantly contribute to the molecule's hydrophobicity and resistance to chemical degradation. This makes it an ideal candidate for use in harsh chemical environments or as a building block in the synthesis of more complex molecules. Moreover, the acetonitrile group introduces additional reactivity, allowing for further functionalization and diversification in downstream applications.

In the pharmaceutical industry, 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile has shown promise as a potential lead compound in drug development programs targeting various therapeutic areas. Its ability to modulate specific biological pathways has been extensively studied, with recent research focusing on its potential as an inhibitor of key enzymes involved in metabolic disorders and cancer progression. Preclinical studies have demonstrated encouraging results, suggesting that this compound could serve as a foundation for developing novel therapeutic agents.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals, particularly as a component in herbicides and insecticides. Its unique chemical properties enable it to interact selectively with biological targets, reducing off-target effects and enhancing efficacy. Recent breakthroughs in agricultural chemistry have leveraged this compound's stability and bioavailability to develop more sustainable pest control solutions.

From a materials science perspective, 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile has been investigated for its potential use in advanced materials such as organic semiconductors and electronic devices. Its electronic properties, including high electron mobility and thermal stability, make it a compelling candidate for next-generation technologies. Researchers are actively exploring its integration into flexible electronics and optoelectronic devices, where its performance could significantly outperform traditional materials.

In conclusion, 4-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261771-84-9) stands as a testament to the ingenuity of modern chemistry. With its versatile structure, robust chemical properties, and wide-ranging applications across multiple industries, this compound continues to be a focal point for scientific innovation. As research progresses, it is anticipated that new discoveries will further unlock its potential, contributing to advancements in medicine, agriculture, and materials science.